Cas no 126541-82-0 (Methyl 3-amino-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-amino-4-(trifluoromethyl)benzoate
• CAS No: 126541-82-0
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• MDL: MFCD14697987
• CID: 1029364
• Update Time: 2025-09-25

Methyl 3-amino-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-4-(trifluoromethyl)benzoate
• AK136274
• GESWYDYJQMSAOJ-UHFFFAOYSA-N
• AX8257842
• ST24047786
• 3-Amino-4-trifluoromethyl-benzoic Acid Methyl Ester
• Benzoic acid, 3-amino-4-(trifluoromethyl)-, methyl ester

• MDL： MFCD14697987
• Inchi： 1S/C9H8F3NO2/c1-15-8(14)5-2-3-6(7(13)4-5)9(10,11)12/h2-4H,13H2,1H3
• InChI Key： GESWYDYJQMSAOJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)OC)=CC=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Topological Polar Surface Area: 52.3